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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212

For researchers and professionals in materials science and textile chemistry seeking high-
performance alternatives to Disperse Yellow 42 for applications demanding superior color
fastness, this guide provides an objective comparison of prominent substitutes. Disperse
Yellow 54, Disperse Yellow 114, and Disperse Yellow 211 have emerged as viable alternatives,
each offering a unique profile of fastness properties. This analysis is based on publicly
available data and standardized testing methodologies.

Executive Summary

Disperse Yellow 42 is a nitrodiphenylamine dye widely used for polyester dyeing. While it
offers good dyeing performance, the demand for higher fastness properties, particularly in
automotive and performance textiles, has led to the exploration of alternatives. This guide
focuses on three such alternatives: Disperse Yellow 54 (a quinoline-based dye), Disperse
Yellow 114 (a single azo dye), and Disperse Yellow 211 (also a single azo dye). These
alternatives, in many respects, exhibit superior fastness to light, washing, and sublimation.

Comparative Performance Data

The following tables summarize the fastness properties of Disperse Yellow 42 and its
alternatives. The data is compiled from various technical sources and is rated on a scale of 1 to
5 for wash and perspiration fastness (where 5 is excellent) and 1 to 8 for light fastness (where
8 is maximum fastness), in accordance with ISO and AATCC standards.

Table 1: Fastness Properties of Disperse Yellow Dyes (ISO Standards)
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Table 2: Fastness Properties of Disperse Yellow Dyes (AATCC Standards)
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Chemical Structures and Their Implications

The chemical structure of a disperse dye is a key determinant of its fastness properties.

Disperse Yellow 42 is a nitrodiphenylamine dye.

Disperse Yellow 54 has a quinoline structure.

Disperse Yellow 114 is a single azo dye.

Disperse Yellow 211 is also a single azo dye.

The introduction of different chromophoric and auxochromic groups influences the dye's
stability to light, heat, and chemical treatments.

Experimental Protocols

The following are generalized methodologies for the key fastness tests cited. For precise,
reproducible results, it is imperative to refer to the specific ISO and AATCC standards.

Light Fastness (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (xenon arc lamp).

e Apparatus: A xenon arc lamp apparatus with controlled irradiance, temperature, and
humidity.

» Test Specimen: A representative sample of the dyed textile.

e Procedure: The specimen is exposed to the light from the xenon arc lamp under specified
conditions. Simultaneously, a set of blue wool standards with known lightfastness are
exposed. The fading of the test specimen is assessed by comparing its change in color to
that of the blue wool standards. The light fastness is rated on a scale of 1 to 8.

Wash Fastness (ISO 105-C06)

This method assesses the resistance of the color of textiles to domestic or commercial
laundering procedures.
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o Apparatus: A suitable washing fastness tester (e.g., a launder-ometer), stainless steel balls,
and a multifiber adjacent fabric.

e Test Specimen: A specimen of the dyed fabric is stitched together with a multifiber fabric
containing different fiber types (e.g., acetate, cotton, nylon, polyester, acrylic, wool).

e Procedure: The composite specimen is subjected to washing in a standardized detergent
solution under specified conditions of temperature, time, and mechanical agitation (aided by
the steel balls). After washing, the specimen is rinsed and dried. The change in color of the
specimen and the degree of staining on each component of the multifiber fabric are
assessed using grey scales.

Sublimation Fastness (ISO 105-P01)

This test evaluates the resistance of the color of textiles to the action of dry heat, as in
processes like calendering or heat-setting.

o Apparatus: A heating device capable of maintaining a specified temperature and applying a
defined pressure.

o Test Specimen: A sample of the dyed fabric.

e Procedure: The specimen is placed between two undyed fabrics and subjected to a specific
temperature and pressure for a set duration. The change in color of the specimen and the
staining of the adjacent undyed fabrics are evaluated using grey scales.

Logical Workflow for Dye Selection

The process of selecting a suitable high-fastness disperse dye involves a series of evaluative
steps, as illustrated in the following diagram.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Define Application Requirements
(e.g., Automotive, Sportswear)

'

Identify Key Fastness Properties
(Light, Wash, Sublimation)

l

Initial Screening of Alternative Dyes
(Disperse Yellow 54, 114, 211)

:

Comparative Data Analysis
(Fastness Ratings, Chemical Structure)

l A
Laboratory-Scale Dyeing Trials Iterative Refinement

:

Performance Testing of Dyed Fabric
(ISO/AATCC Standards)

l

Cost and Availability Analysis

'

Final Dye Selection

Click to download full resolution via product page

Caption: A logical workflow for selecting high-fastness disperse dyes.

Conclusion
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Disperse Yellow 114 and Disperse Yellow 211, in particular, present themselves as strong
alternatives to Disperse Yellow 42 for high-fastness applications. Disperse Yellow 211
demonstrates excellent all-around fastness properties, with top ratings for washing,
sublimation, and perspiration fastness. Disperse Yellow 114 also shows very good fastness,
especially its outstanding light fastness. Disperse Yellow 54 is another viable option with good
overall fastness.

The choice of the optimal dye will ultimately depend on the specific performance requirements
of the end-use application, as well as economic and environmental considerations. It is strongly
recommended that researchers and professionals conduct their own comparative trials under
their specific processing conditions to validate the suitability of any selected alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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